8-Bromo-2H-benzo[b][1,4]thiazin-3(4H)-one

• Molecular Formula: C8H6BrNOS
• Molecular Weight: 244.11 g/mol
• IUPAC Name: 8-bromo-4H-1,4-benzothiazin-3-one
• InChI: InChI=1S/C8H6BrNOS/c9-5-2-1-3-6-8(5)12-4-7(11)10-6/h1-3H,4H2,(H,10,11)
• InChI Key: JRSQZZAMBSRRPL-UHFFFAOYSA-N
• Canonical SMILES: C1C(=O)NC2=C(S1)C(=CC=C2)Br

Description

8-Bromo-2H-benzo[b][1,4]thiazin-3(4H)-one is a useful research compound. Its molecular formula is C8H6BrNOS and its molecular weight is 244.11 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of ethyl 2-((2-bromo-6-nitrophenyl)thio)acetate (3.64 g, 11.37 mmol) and iron (6.35 g, 114 mmol) in acetic acid (56.8 ml) was stirred at 90° C. for 1.5 h and at room temperature overnight. The mixture was filtered through CELITE®, washed with methanol, followed by hot CHCl3:MeOH:AcOH (1:1:1) till most of the compound came off the CELITE®. The filtrated was concentrated and re-dissolved in EtOAc. The organic solution was washed with water, dried over MgSO4, filtered, and concentrated to afford the title compound (2.59 g, 90% yield). LCMS, [M+H]+=246.0. 1H NMR (400 MHz, DMSO-d6) δ 7.27 (dd, J=8.0, 1.0 Hz, 1H), 7.10 (t, J=8.0 Hz, 1H), 6.97 (dd, J=8.0, 1.0 Hz, 1H), 3.53 (s, 2H).